4-Hexylcyclohexanone
Overview
Description
4-Hexylcyclohexanone is a chemical compound with the CAS Number: 5441-57-6 . It has a molecular weight of 182.31 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular formula of 4-Hexylcyclohexanone is C12H22O . Its average mass is 182.303 Da . The InChI Code is 1S/C12H22O/c1-2-3-4-5-6-11-7-9-12 (13)10-8-11/h11H,2-10H2,1H3 .
Chemical Reactions Analysis
While specific chemical reactions involving 4-Hexylcyclohexanone are not available, it’s important to note that many important processes in chemical and biological systems are acid-base reactions in aqueous solutions .
Physical And Chemical Properties Analysis
It is stored at room temperature . Physical properties of matter include color, hardness, malleability, solubility, electrical conductivity, density, melting point, and boiling point .
Scientific Research Applications
Organic Synthesis
4-Hexylcyclohexanone is used as a building block in organic synthesis . It can be used to construct complex organic molecules, contributing to the development of new pharmaceuticals and materials.
Catalyst Research
Cyclohexanone derivatives like 4-Hexylcyclohexanone can be used in catalyst research . They can be used to study the effectiveness of various catalysts and solvents, including ionic liquids, in organic reactions .
Renewable and Sustainable Chemistry
Cyclohexanone, a simple and widely available raw material that can be obtained from lignin biomass, highlights its renewable and sustainable features . As an important synthon in organic chemistry, it has been demonstrated to be viable for constructing functionalized arenes and benzoheteroarenes .
Oxidative Dehydrogenative Aromatization
There has been recent extensive development on transition metal-free oxidative dehydrogenative aromatization of cyclohexanones . This process can be used to convert cyclohexanones into aromatic compounds, which have a wide range of applications in the chemical industry .
Extraction Research
The extraction of cyclohexanone from a reaction mixture is a significant area of research . Understanding the extraction process can help improve the efficiency and yield of cyclohexanone production .
Biomass Conversion
Cyclohexanone can be obtained from lignin biomass , making it a valuable compound in the field of biomass conversion. This process contributes to the development of sustainable and renewable sources of chemicals .
Safety and Hazards
Mechanism of Action
Target of Action
4-Hexylcyclohexanone is a derivative of cyclohexanone, a six-carbon cyclic molecule with a ketone functional group . The primary target of cyclohexanone is Pentaerythritol tetranitrate reductase in Enterobacter cloacae . .
Mode of Action
The mode of action of 4-Hexylcyclohexanone is not well-studied. As a derivative of cyclohexanone, it may share similar chemical properties and interactions with its targets. The hexyl group could potentially alter its interactions and resulting changes .
Biochemical Pathways
Cyclohexanone and its derivatives are involved in various biochemical reactions, but the specific pathways and downstream effects of 4-Hexylcyclohexanone remain to be elucidated .
Action Environment
Factors such as temperature, pH, and presence of other molecules could potentially influence its action .
properties
IUPAC Name |
4-hexylcyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O/c1-2-3-4-5-6-11-7-9-12(13)10-8-11/h11H,2-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQBCXOPRVOCINO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1CCC(=O)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60281292 |
Source
|
| Record name | 4-hexylcyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60281292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hexylcyclohexanone | |
CAS RN |
5441-57-6 |
Source
|
| Record name | 5441-57-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21170 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-hexylcyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60281292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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